Cas no 691866-89-4 (Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate)

• Product Name: Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate
• CAS No: 691866-89-4
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6784119
• PubChem ID: 1622534
• Update Time: 2025-10-28

Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• SR-01000115423-1
• SR-01000115423
• 691866-89-4
• MFCD05256475
• AKOS000273396
• propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate
• Propyl 3-(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamido)benzoate
• propyl 3-{3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-amido}benzoate
• NS-05776
• Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate

• Inchi： 1S/C20H21N3O3S/c1-4-8-26-20(25)13-6-5-7-14(10-13)23-18(24)17-16(21)15-11(2)9-12(3)22-19(15)27-17/h5-7,9-10H,4,8,21H2,1-3H3,(H,23,24)
• InChI Key： UNPCWGQGTNIGOO-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=C(C(=O)OCCC)C=2)=O)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 123Ų

Additional information on Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate

Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate: A Comprehensive Overview

Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate (CAS No. 691866-89-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thieno[2,3-b]pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The chemical structure of Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate is characterized by a thieno[2,3-b]pyridine core linked to an amino benzoate moiety through an amide bond. This structural arrangement confers the compound with several key properties that are crucial for its biological activity. The presence of the amino group and the dimethyl substituents on the thieno[2,3-b]pyridine ring enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound exhibits significant anti-proliferative effects against various cancer cell lines. Specifically, it was observed to induce apoptosis in breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings open up new avenues for the development of targeted cancer therapies using this compound.

In addition to its therapeutic potential, Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate has been studied for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

The safety profile of Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate has also been extensively evaluated. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate (CAS No. 691866-89-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development. Ongoing research continues to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in various medical fields.